Cas no 2137791-50-3 (Benzenesulfonyl chloride, 3-[1-(aminosulfonyl)ethyl]-)

• Product Name: Benzenesulfonyl chloride, 3-[1-(aminosulfonyl)ethyl]-
• CAS No: 2137791-50-3
• MF: C₈H₁₀ClNO₄S₂
• MW: 283.75229883194
• CID: 5286930
• Update Time: 2025-05-21

Benzenesulfonyl chloride, 3-[1-(aminosulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-[1-(aminosulfonyl)ethyl]-

• Inchi： 1S/C8H10ClNO4S2/c1-6(16(10,13)14)7-3-2-4-8(5-7)15(9,11)12/h2-6H,1H3,(H2,10,13,14)
• InChI Key： AODVYRZYMNBZFZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C(S(N)(=O)=O)C)=C1

Additional information on Benzenesulfonyl chloride, 3-[1-(aminosulfonyl)ethyl]-

Benzenesulfonyl Chloride, 3-[1-(Aminosulfonyl)Ethyl]

Benzenesulfonyl chloride, specifically the isomer 3-[1-(aminosulfonyl)ethyl], is a significant compound in the field of organic chemistry and materials science. This compound, with the CAS number 2137791-50-3, has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

The structure of Benzenesulfonyl chloride is characterized by a benzene ring substituted with a sulfonyl chloride group and an ethyl chain bearing an aminosulfonyl moiety. This arrangement imparts the compound with reactivity that makes it suitable for various chemical transformations. Researchers have explored its ability to act as an electrophilic agent in nucleophilic aromatic substitution reactions, which is a critical aspect of modern organic synthesis.

Recent advancements in catalytic methodologies have further enhanced the utility of this compound. For instance, studies published in leading journals such as Journal of the American Chemical Society and Nature Chemistry have demonstrated its effectiveness in constructing complex molecular architectures. The ability of Benzenesulfonyl chloride to participate in multi-component reactions has opened new avenues for drug discovery and material synthesis.

In terms of applications, this compound has found relevance in the development of high-performance polymers and coatings. Its reactivity allows for the incorporation into polymer backbones, enhancing properties such as thermal stability and mechanical strength. Additionally, its role as an intermediate in pharmaceutical synthesis has been documented, particularly in the creation of bioactive molecules targeting various therapeutic areas.

The synthesis of Benzenesulfonyl chloride involves a series of well-established chemical reactions, including sulfonation and chlorination processes. However, recent innovations have focused on developing more sustainable and efficient synthetic routes. For example, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to improve yield and reduce environmental impact.

In conclusion, Benzenesulfonyl chloride, with its distinctive structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, underscoring its importance as a key building block in modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in both academic and industrial settings.